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Compound Name: Gafquat 755N

Cat. No.: B1212068

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gafquat 755N, with the INCI name Polyquaternium-11, is a quaternized copolymer of
vinylpyrrolidone and dimethylaminoethyl methacrylate.[1][2] It is a cationic polymer known for
its film-forming and conditioning properties, finding extensive use in the personal care industry.
[3][4] This technical guide provides an in-depth overview of the core physical and chemical
properties of Gafquat 755N solutions, intended to inform researchers, scientists, and
professionals in drug development about its characteristics and potential applications. Gafquat
755N is commercially available as a viscous, clear to slightly yellow aqueous solution, typically
with a solids content of around 20%.[5][6]

Chemical and Physical Properties

Gafquat 755N is a high molecular weight polymer with an average molecular weight of
approximately 1,000,000 g/mol .[5][6] Its cationic nature, derived from the quaternary
ammonium groups, allows it to form clear, non-tacky, and flexible films.[5][7] This polymer is
soluble in both water and alcohols, which facilitates its incorporation into various formulations.

[8]

Summary of Quantitative Data
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The following table summarizes the available quantitative data for commercial Gafquat 755N
solutions. It is important to note that specific values can vary between suppliers and batches.

Property Value Test Condition
Clear to slightly yellow, viscous
Appearance A
liquid
Solids Content (%) 19-21
pH (as is) 50-7.0
] ) Brookfield RVF, #7 spindle,
Viscosity (cps) 20,000 - 60,000
25°C
Average Molecular Weight (
~1,000,000

g/mol)

Data sourced from various technical datasheets.[5][6]

Experimental Protocols

Detailed experimental protocols for Gafquat 755N are not readily available in the public
domain. However, standard methods for polymer characterization can be adapted.

Preparation of Gafquat 755N Solutions

To prepare solutions of varying concentrations for physical property testing, the commercial
Gafquat 755N solution can be diluted with deionized water. It is recommended to add the
polymer solution to the water while stirring to ensure homogeneity.[1][8] For hydroalcoholic
solutions, the polymer can be incorporated into the alcohol or water phase before mixing.[8]
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Figure 1: Workflow for the preparation of Gafquat 755N solutions.

Viscosity Measurement

The viscosity of Gafquat 755N solutions can be determined using a capillary viscometer, such
as an Ubbelohde viscometer. This method is suitable for measuring the viscosity of polymer
solutions at different concentrations to determine the intrinsic viscosity and subsequently
estimate the viscosity-average molecular weight using the Mark-Houwink equation.[9][10][11]
For more detailed rheological characterization, a rotational rheometer would be employed to
measure viscosity as a function of shear rate, which is crucial for understanding the flow
behavior of the solutions under different processing conditions.
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Figure 2: Experimental workflow for viscosity measurement.

Surface Tension Determination
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The surface tension of Gafquat 755N solutions can be measured using methods like the
pendant drop method.[12][13] This technique involves analyzing the shape of a pendant drop of
the solution, which is influenced by the surface tension. It is particularly useful for polymer
solutions as it can provide insights into the adsorption of polymer chains at the air-liquid
interface.[13]

Role in Drug Development

While Gafquat 755N is primarily used in personal care, its cationic nature suggests potential
applications in drug delivery. Cationic polymers are known to interact with negatively charged
biological membranes, which can be leveraged for targeted drug delivery and enhanced
bioavailability.[14][15][16] They can form complexes with negatively charged drugs or genetic
material (like DNA or RNA) to protect them and facilitate their entry into cells.[17]

Generalized Mechanism for Cationic Polymer-Based
Drug Delivery

The positive charges on cationic polymers like Gafquat 755N can electrostatically interact with
the negatively charged components of cell membranes, such as phospholipids and proteins.
This interaction can lead to cellular uptake of the polymer and any associated drug cargo
through endocytosis. Once inside the cell, changes in pH within endosomes can trigger the
release of the drug. This is a generalized mechanism and the specific interactions and
pathways for Gafquat 755N would require dedicated investigation.
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Figure 3: Generalized signaling pathway for cationic polymer-mediated drug delivery.
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Conclusion

Gafquat 755N is a versatile cationic polymer with well-established film-forming and
conditioning properties. While its primary applications are in the personal care sector, its
physicochemical characteristics suggest potential for use in drug delivery systems. This guide
provides a foundational understanding of its properties and outlines general experimental
approaches for its characterization. Further research is warranted to explore its full potential in
pharmaceutical formulations, particularly in generating specific quantitative data on its solution
properties and elucidating its precise mechanisms of interaction with biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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